Cas no 921919-99-5 (3-chloro-N-{9-ethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{9-ethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzene-1-sulfonamide
• CAS No: 921919-99-5
• CID: 5913028
• PubChem ID: 40889057

3-chloro-N-{9-ethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzene-1-sulfonamide Properties

Names and Identifiers

• 921919-99-5
• F2270-0116
• AKOS002002352
• 3-chloro-N-{9-ethyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-4-fluorobenzene-1-sulfonamide
• 3-chloro-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-fluorobenzenesulfonamide
• 3-chloro-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzenesulfonamide

• InChIKey： CRCKOYXSBNJMON-UHFFFAOYSA-N
• Inchi： 1S/C21H17ClFN2O4S/c1-2-29-20-6-4-3-5-13(20)12-24-18-9-14(10-19(26)21(18)29)25-30(27,28)15-7-8-17(23)16(22)11-15/h3-9,11-12,25H,2,10H2,1H3
• SMILES： C1(S(NC2CC(=O)C3=C(C=2)N=CC2=CC=CC=C2O3CC)(=O)=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 446.0503340g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 446.0503340g/mol
• Heavy Atom Count: 30
• Complexity: 733
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers